Cas no 33209-76-6 (Benzenebutanoic acid, 2-methoxy-, ethyl ester)

• Product Name: Benzenebutanoic acid, 2-methoxy-, ethyl ester
• CAS No: 33209-76-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1456036
• PubChem ID: 400936
• Update Time: 2025-04-20

Benzenebutanoic acid, 2-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2-methoxy-, ethyl ester
• ethyl 4-(2-methoxyphenyl)butanoate
• SCHEMBL16673019
• DTXSID90328008
• 33209-76-6
• NSC-713620
• 4-(2-Methoxy-phenyl)-butyric acid ethyl ester
• DB-127811
• NSC713620
• 2-methoxybenzenebutanoic acid ethyl ester

• Inchi： 1S/C13H18O3/c1-3-16-13(14)10-6-8-11-7-4-5-9-12(11)15-2/h4-5,7,9H,3,6,8,10H2,1-2H3
• InChI Key： GKOSBSVUYLRMGH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCCC(=O)OCC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53